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Compound of Interest

Compound Name: 3-Amino-2-methoxydibenzofuran

CAS No.: 5834-17-3

Cat. No.: B1265410

Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction
3-Amino-2-methoxydibenzofuran is a valuable heterocyclic compound, serving as a key

intermediate in the synthesis of various biologically active molecules and functional materials. Its

dibenzofuran core is a privileged scaffold in medicinal chemistry, and the presence of both an amino

and a methoxy group offers versatile handles for further chemical modifications. This document

provides a comprehensive, step-by-step guide for the synthesis of 3-Amino-2-
methoxydibenzofuran, designed to be a self-validating system for researchers in organic synthesis

and drug discovery. The protocol is grounded in established chemical principles and supported by

authoritative references to ensure scientific integrity and reproducibility.

Synthetic Strategy Overview
The synthesis of 3-Amino-2-methoxydibenzofuran is achieved through a robust two-step

sequence. The first step involves the construction of the dibenzofuran core via a palladium-

catalyzed intramolecular cyclization of a diaryl ether intermediate. This is followed by the reduction

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1265410#bc-rfq
https://www.benchchem.com/product/b1265410/docs?utm_src=pdf-body#synthesis-of-3-amino-2-methoxydibenzofuran-an-application-note-and-detailed-protocol
https://www.benchchem.com/product/b1265410/docs?utm_src=pdf-body#synthesis-of-3-amino-2-methoxydibenzofuran-an-application-note-and-detailed-protocol
https://www.benchchem.com/product/b1265410/docs?utm_src=pdf-body#synthesis-of-3-amino-2-methoxydibenzofuran-an-application-note-and-detailed-protocol
https://www.benchchem.com/product/b1265410/docs?utm_src=pdf-body#synthesis-of-3-amino-2-methoxydibenzofuran-an-application-note-and-detailed-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


of a nitro group to the desired amine. This strategy is advantageous due to the commercial

availability of the starting materials and the reliability of the chemical transformations involved.

Step 1: Synthesis of 2-methoxy-3-nitrodibenzofuran Step 2: Reduction to 3-Amino-2-methoxydibenzofuran

2-bromo-5-methoxyphenol +
4-fluoro-2-nitrobenzaldehyde

Ullmann-type Coupling
(Diaryl Ether Synthesis)

K2CO3, DMF Pd-catalyzed
Intramolecular Cyclization

Pd(OAc)2, PPh3, K2CO3
2-methoxy-3-nitrodibenzofuran 2-methoxy-3-nitrodibenzofuran Reduction of Nitro Group

(SnCl2/HCl)
SnCl2·2H2O, HCl, Ethanol

3-Amino-2-methoxydibenzofuran

Click to download full resolution via product page

Caption: Synthetic workflow for 3-Amino-2-methoxydibenzofuran.

Part 1: Synthesis of 2-methoxy-3-nitrodibenzofuran
This initial step focuses on the construction of the core dibenzofuran structure with the necessary

substituents in place for the subsequent transformation. The process begins with a nucleophilic

aromatic substitution to form a diaryl ether, which then undergoes an intramolecular cyclization.

Experimental Protocol
Materials and Reagents:
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Reagent/Materi
al

Formula M.W. ( g/mol ) Amount Moles

2-bromo-5-

methoxyphenol
C₇H₇BrO₂ 203.03 2.62 g 12.9 mmol

4-fluoro-2-

nitrobenzaldehyde
C₇H₄FNO₃ 169.11 2.29 g 13.6 mmol

Potassium

carbonate

(K₂CO₃)

K₂CO₃ 138.21 5.4 g 39.0 mmol

Dimethylformamid

e (DMF)
C₃H₇NO 73.09 100 mL -

Palladium(II)

acetate

(Pd(OAc)₂)

C₄H₆O₄Pd 224.50 0.22 g 1.0 mmol

Triphenylphosphin

e (PPh₃)
C₁₈H₁₅P 262.29 0.52 g 2.0 mmol

Ethyl acetate

(EtOAc)
C₄H₈O₂ 88.11 As needed -

Saturated aq.

NH₄Cl
NH₄Cl 53.49 As needed -

Anhydrous

Magnesium

Sulfate

MgSO₄ 120.37 As needed -

Procedure:

Diaryl Ether Formation:

To a 250 mL round-bottom flask, add 2-bromo-5-methoxyphenol (2.62 g, 12.9 mmol) and 4-

fluoro-2-nitrobenzaldehyde (2.29 g, 13.6 mmol).

Add dimethylformamide (DMF, 100 mL) and potassium carbonate (5.4 g, 39.0 mmol).
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Purge the flask with an inert gas (e.g., argon or nitrogen) and stir the mixture at room

temperature for 6 hours, then at 50 °C for 12 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature and pour it into a

saturated aqueous solution of ammonium chloride (NH₄Cl, 200 mL).

Extract the aqueous layer with ethyl acetate (3 x 100 mL).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure to obtain the crude diaryl ether.

Intramolecular Cyclization:

Dissolve the crude diaryl ether in a suitable solvent such as toluene or dioxane.

Add palladium(II) acetate (0.22 g, 1.0 mmol), triphenylphosphine (0.52 g, 2.0 mmol), and

potassium carbonate (3 equivalents).

Reflux the mixture under an inert atmosphere until the starting material is consumed (monitor

by TLC).

Cool the reaction mixture to room temperature and filter through a pad of Celite® to remove the

catalyst.

Wash the Celite® pad with ethyl acetate.

Concentrate the filtrate under reduced pressure.

Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate

gradient) to afford 2-methoxy-3-nitrodibenzofuran as a solid.

Part 2: Reduction of 2-methoxy-3-nitrodibenzofuran to
3-Amino-2-methoxydibenzofuran
The final step in the synthesis is the reduction of the nitro group to an amine. A classic and effective

method for this transformation is the use of tin(II) chloride in an acidic medium.[1][2][3] This method
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is generally high-yielding and tolerant of many other functional groups.

Experimental Protocol
Materials and Reagents:

Reagent/Materi
al

Formula M.W. ( g/mol ) Amount Moles

2-methoxy-3-

nitrodibenzofuran
C₁₃H₉NO₄ 243.22 1.0 g 4.1 mmol

Tin(II) chloride

dihydrate

(SnCl₂·2H₂O)

SnCl₂·2H₂O 225.63 4.6 g 20.5 mmol

Concentrated

Hydrochloric Acid

(HCl)

HCl 36.46 As needed -

Ethanol (EtOH) C₂H₅OH 46.07 50 mL -

Sodium hydroxide

(NaOH)
NaOH 40.00 As needed -

Ethyl acetate

(EtOAc)
C₄H₈O₂ 88.11 As needed -

Brine - - As needed -

Anhydrous

Sodium Sulfate
Na₂SO₄ 142.04 As needed -

Procedure:

Reduction of the Nitro Group:

In a 100 mL round-bottom flask, dissolve 2-methoxy-3-nitrodibenzofuran (1.0 g, 4.1 mmol) in

ethanol (50 mL).

To this solution, add tin(II) chloride dihydrate (4.6 g, 20.5 mmol).
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Carefully add concentrated hydrochloric acid dropwise with stirring until a clear solution is

obtained.

Heat the reaction mixture at reflux (approximately 70-80 °C) under a nitrogen atmosphere.

Monitor the reaction by TLC until the starting material is completely consumed.

Once the reaction is complete, allow the mixture to cool to room temperature.

Work-up and Purification:

Pour the cooled reaction mixture into ice.

Carefully neutralize the mixture by the slow addition of a saturated aqueous solution of sodium

bicarbonate or a 10% aqueous solution of sodium hydroxide until the pH is basic (pH ~8-9).

This will precipitate tin salts.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate and filter.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate

gradient) or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield 3-
Amino-2-methoxydibenzofuran as a solid.

Expected Results and Characterization
Appearance: White to light yellow crystalline powder.[4]

Melting Point: 92-94 °C.[4][5][6]

Molecular Formula: C₁₃H₁₁NO₂.[4]

Molecular Weight: 213.23 g/mol .[4]
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¹H NMR (CDCl₃): Expected signals for aromatic protons, a methoxy group singlet, and an amino

group singlet.

¹³C NMR (CDCl₃): Expected signals for the aromatic carbons of the dibenzofuran core and the

methoxy carbon.

Safety Precautions
General: All manipulations should be performed in a well-ventilated fume hood. Personal

protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves,

must be worn at all times.

Reagent-Specific Hazards:

Dimethylformamide (DMF): A potential teratogen. Avoid inhalation and skin contact.

Palladium(II) acetate and Triphenylphosphine: Handle with care, avoiding inhalation of dust.

Tin(II) chloride (SnCl₂): Corrosive and may cause skin and eye burns.[7][8][9] Handle with care

and avoid contact.

Concentrated Hydrochloric Acid (HCl): Highly corrosive and causes severe burns. Handle with

extreme care.

Hydrazine Hydrate (if used as an alternative reducing agent): Highly toxic and a suspected

carcinogen. Handle with extreme caution in a well-ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for every

specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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